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Compound of Interest

Compound Name: Decahydronaphthalene

Cat. No.: B1670005 Get Quote

Decahydronaphthalene, commonly known as decalin, is a versatile bicyclic hydrocarbon with

the chemical formula C₁₀H₁₈. It is a colorless, volatile liquid with a characteristic aromatic odor,

widely utilized in industrial and research settings as a solvent and a chemical intermediate.[1]

[2] This guide provides an in-depth overview of its fundamental properties, experimental

protocols, and safety considerations tailored for researchers, scientists, and professionals in

drug development.

Decahydronaphthalene exists as two stereoisomers, cis-decahydronaphthalene and trans-

decahydronaphthalene, which arise from the manner in which the two six-membered rings

are fused. The trans isomer is energetically more stable than the cis isomer due to reduced

steric strain.[3][4] The isomeric composition of commercially available decalin is typically a

mixture, often with a higher concentration of the cis form.[5]

Core Chemical and Physical Properties
The distinct properties of the cis and trans isomers, as well as their common mixture, are

summarized in the tables below. These differences are crucial for applications requiring specific

stereochemistry or physical characteristics.

General and Isomer-Specific Properties
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Property
cis-
Decahydronaphthal
ene

trans-
Decahydronaphthal
ene

Decahydronaphthal
ene (Mixture)

Synonyms

cis-Decalin, cis-

Bicyclo[4.4.0]decane[

6][7]

trans-Decalin, trans-

Bicyclo[4.4.0]decane[

8]

Decalin, Naphthan,

Perhydronaphthalene[

9]

CAS Number 493-01-6[6] 493-02-7[8] 91-17-8[5]

Molecular Formula C₁₀H₁₈[6] C₁₀H₁₈[8] C₁₀H₁₈[10]

Molecular Weight 138.25 g/mol [6] 138.25 g/mol [8] 138.25 g/mol [10]

Appearance
Clear, colorless

liquid[11]

Clear, colorless

liquid[2]

Clear, colorless

liquid[2]

Odor
Aromatic, menthol-

like[11]
Aromatic[9]

Aromatic, like

turpentine[10]

Physical and Thermochemical Data
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Property
cis-
Decahydronaphthal
ene

trans-
Decahydronaphthal
ene

Decahydronaphthal
ene (Mixture)

Melting Point -43 °C (-45.2 °F)[4][6] -32 °C (-25.6 °F)[8] -125 °C (-193 °F)[10]

Boiling Point
193-196 °C (379.4-

384.8 °F)[4][6]

185-187 °C (365-

368.6 °F)[4][8]

189-191 °C (372.2-

375.8 °F)[10]

Density 0.897 g/mL at 25 °C[6] 0.870 g/mL at 25 °C[8]
0.896 g/mL at 25

°C[10]

Refractive Index

(n20/D)
1.481[6] 1.469[8] 1.474[10]

Vapor Pressure 42 mmHg at 92 °C[6] 42 mmHg at 92 °C[8] 42 mmHg at 92 °C[12]

Vapor Density 4.76 (vs. air)[6] 4.76 (vs. air)[8] 4.76 (vs. air)[12]

Flash Point
58 °C (136.4 °F) -

closed cup[6]

58 °C (136.4 °F) -

closed cup[8]

57 °C (134.6 °F) -

closed cup[12]

Autoignition Temp. 250 °C (482 °F)[6] 250 °C (482 °F)[8] 250 °C (482 °F)[12]

Explosive Limits 0.7-4.9% at 100 °F[6] 0.7-4.9% at 100 °F[8] 0.7-4.9% at 100 °F[10]

Water Solubility Poorly soluble[11] Insoluble[4] 6 mg/L at 20 °C[10]

Other Solubilities

Soluble in chloroform,

ether, methanol, and

alcohol.[1]

Very soluble in

alcohol, ether,

chloroform.[2]

Miscible with most

ketones and esters.[2]

Spectroscopic Data
Characterization of decahydronaphthalene and its isomers is routinely performed using

standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are available for

distinguishing between the cis and trans isomers based on their distinct chemical shifts.[1][3]

[8]
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Infrared (IR) Spectroscopy: FTIR and FIR spectra have been recorded and analyzed to

assign various vibrational modes.[1][6][10]

Mass Spectrometry (MS): Electron ionization mass spectra are available, often coupled with

gas chromatography (GC/MS) for separation and identification.[12][13][14]

Reactivity and Stability
Decahydronaphthalene is a stable, saturated hydrocarbon.[10] However, it is incompatible

with strong oxidizing agents.[9] A critical safety concern is its propensity to form explosive

hydroperoxides upon storage, particularly when exposed to air, light, and heat.[9][10] This

reactivity is a significant hazard, and proper handling and testing procedures are mandatory.

Key Applications in Research and Industry
Decahydronaphthalene's unique properties make it valuable in a range of applications:

Solvent: It is an excellent solvent for a variety of substances, including greases, resins,

waxes, oils, and plastics, leading to its use in industrial cleaners, specialty coatings, and as a

paint remover.[5][15]

Fuel and Energy: As a hydrogen storage material, it is considered a promising intermediate

for automobile fuel cells. The thermal stability of trans-decalin also makes it a valuable

additive for aviation kerosene.[15]

High-Performance Materials: It serves as the preferred solvent in the dry spinning process

for manufacturing ultra-high molecular weight polyethylene (UHMWPE) fibers.[15]

Electronics: It is used in the production of high-grade TFT liquid crystal display materials.[15]

Experimental Protocols
The following section details essential laboratory procedures for working with

decahydronaphthalene.

Synthesis of Decahydronaphthalene from Naphthalene
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Decahydronaphthalene is commercially produced via the catalytic hydrogenation of

naphthalene.[5][16]

Methodology:

Reactor Setup: A high-pressure stainless-steel autoclave (e.g., 100 mL) is charged with a

weighed amount of naphthalene, a suitable catalyst (e.g., Nickel-based, Platinum, or

Palladium), and a solvent such as methanol.[5][16]

Inerting: The autoclave is sealed and flushed multiple times with an inert gas like nitrogen to

remove all oxygen.[16]

Reaction Conditions: The reactor is heated to the desired temperature. Hydrogen gas is then

introduced and maintained at a specific pressure. The reaction proceeds for a set duration

with constant stirring to ensure efficient contact between the reactants and the catalyst.[16]

Work-up: After the reaction is complete, the reactor is cooled to room temperature. The

pressure is carefully released, and the liquid product is collected.[16]

Purification: The resulting decahydronaphthalene can be purified from the catalyst and

solvent by filtration followed by distillation.
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Synthesis of Decahydronaphthalene
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Fig. 1: Workflow for decahydronaphthalene synthesis.
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Purification of Decahydronaphthalene Isomers
Separating the cis and trans isomers can be achieved through fractional distillation, although it

requires high efficiency. A chemical method can also be employed to remove the more reactive

cis-isomer.[13]

Methodology:

Initial Assessment: Begin with a mixture of cis and trans decahydronaphthalene.

Chemical Separation (Optional): To remove the cis-isomer, stir the mixture with a limited

quantity of anhydrous aluminum chloride (AlCl₃) at room temperature for approximately 48

hours. The cis-isomer reacts preferentially.[13]

Filtration: Filter the mixture to remove the AlCl₃ and any complexed material.[13]

Fractional Distillation: The resulting liquid (either the original mixture or the AlCl₃-treated

liquid enriched in the trans-isomer) is subjected to efficient fractional distillation to separate

the isomers based on their different boiling points.[13]

Fractional Crystallization: For higher purity, the distilled fractions can be further purified by

fractional crystallization, which involves partially freezing the liquid and removing the

remaining liquid phase.[13]

Peroxide Testing and Removal
WARNING: The formation of peroxides in decahydronaphthalene presents a severe

explosion hazard. Visually inspect containers for crystals, discoloration, or oily layers before

handling.[17][18] If any are present, do not move the container and contact your institution's

Environmental Health and Safety (EHS) office immediately.

Peroxide Test Protocol (Qualitative Iodide Method):

Preparation: In a suitable glass vial, add ~1 mL of the decahydronaphthalene sample to an

equal volume of glacial acetic acid.[19]

Reagent Addition: Add approximately 0.1 g of sodium iodide (NaI) or potassium iodide (KI)

powder.[19]
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Observation: A yellow color indicates a low concentration of peroxides (40-100 ppm), while a

brown color signifies a higher, more dangerous concentration.[19] Commercial test strips

(0.5-100 ppm range) are also a reliable method.[17]

Peroxide Removal Protocol (Activated Alumina Method): This method is effective for removing

peroxides from water-insoluble solvents like decahydronaphthalene.[18]

Column Preparation: Prepare a small chromatography column packed with activated

alumina.

Elution: Carefully pass the decahydronaphthalene containing peroxides through the

alumina column. The alumina adsorbs the peroxides.

Decontamination of Alumina:IMPORTANT: The alumina column now contains concentrated

peroxides and must be decontaminated. Flush the column with a dilute acidic solution of

ferrous sulfate to destroy the peroxides before disposal.[18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://spectrabase.com/spectrum/AB2VGOQBF2w
https://riskmanagement.sites.olt.ubc.ca/files/2016/05/UBCV-RMS-OHS-GDL-14-005-Handling-and-Removing-Peroxides.pdf
https://www.benchchem.com/product/b1670005?utm_src=pdf-body
https://www.otago.ac.nz/__data/assets/pdf_file/0022/502735/otago067127.pdf
https://www.benchchem.com/product/b1670005?utm_src=pdf-body
https://www.otago.ac.nz/__data/assets/pdf_file/0022/502735/otago067127.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peroxide Safety Workflow
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Fig. 2: Safety workflow for handling peroxide-forming solvents.
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Safety Information
Decahydronaphthalene is a hazardous substance requiring strict safety protocols.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquid 3
H226: Flammable liquid and

vapor

Acute Toxicity (Inhalation) 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 1B / 1C
H314: Causes severe skin

burns and eye damage

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways

Hazardous to the Aquatic

Environment
Chronic 1

H410: Very toxic to aquatic life

with long lasting effects

Handling and First Aid
Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, a

face shield, and use a respirator with an appropriate filter (e.g., type ABEK) when handling.

[6][8]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area below +30°C.

Keep away from heat, sparks, open flames, and other ignition sources.[10]

First Aid (Inhalation): Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Call a physician immediately.[7]

First Aid (Skin Contact): Immediately remove all contaminated clothing. Rinse skin with

plenty of water/shower. Call a physician.[7]

First Aid (Eye Contact): Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and call an ophthalmologist immediately.

[7][16]
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First Aid (Ingestion): Do NOT induce vomiting due to the aspiration hazard. Rinse mouth and

drink plenty of water. Call a physician immediately.[7][16]

Fire-Fighting Measures
Suitable Extinguishing Media: Use foam, dry powder, carbon dioxide, or a water spray.

Hazards: Vapors are heavier than air and may form explosive mixtures with air.[2][7] Heating

to decomposition releases acrid smoke and fumes.[1]

Isomerism of Decahydronaphthalene
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Fig. 3: Relationship between naphthalene and decalin isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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